4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid

• IUPAC Name: 4-[[4-methyl-3-[(3-methylphenyl)sulfamoyl]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C22H20N2O5S/c1-14-4-3-5-19(12-14)24-30(28,29)20-13-17(7-6-15(20)2)21(25)23-18-10-8-16(9-11-18)22(26)27/h3-13,24H,1-2H3,(H,23,25)(H,26,27)
• InChI Key: FCRLQWTVZZTRKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)O)C
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol

Description

4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid, also known as MABA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid is not fully understood. However, it is believed to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in various physiological processes, including acid-base balance, respiration, and bone resorption. By inhibiting carbonic anhydrase, 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid may have potential therapeutic applications in the treatment of various diseases, such as glaucoma, epilepsy, and osteoporosis.
Biochemical and Physiological Effects:
4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has also been shown to decrease intraocular pressure in animal models, suggesting its potential use in the treatment of glaucoma. Additionally, 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has several advantages for lab experiments. It is a stable and readily available compound that can be easily synthesized. It also has a high purity and can be used as a reference standard for the analysis of sulfonamide drugs. However, 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has limitations in terms of its solubility and stability in aqueous solutions, which may affect its use in certain experiments.

Future Directions

There are several future directions for the research on 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid. One potential area of research is the development of 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid-based drugs for the treatment of various diseases, such as glaucoma, epilepsy, and osteoporosis. Another area of research is the investigation of 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid's anticancer properties and its potential use as a diagnostic tool for cancer. Additionally, further research is needed to fully understand the mechanism of action of 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid and its effects on various physiological processes.

Synthesis Methods

The synthesis of 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid involves the reaction of 4-aminobenzoic acid with 4-methyl-3-nitrobenzenesulfonyl chloride, followed by reduction with tin(II) chloride to yield 4-[(4-methyl-3-nitrobenzenesulfonyl)amino]benzoic acid. This intermediate is then coupled with 3-methylphenylamine in the presence of triethylamine to obtain the final product, 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid.

Scientific Research Applications

4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has been found to have potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and analytical chemistry. It has been used as a reference standard for the analysis of sulfonamide drugs in pharmaceuticals and biological fluids. 4-[(4-methyl-3-{[(3-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has also been investigated for its anticancer properties and its potential use as a diagnostic tool for cancer.